Cas no 1261945-17-8 (5-(3-Cyanophenyl)-2-methoxynicotinic acid)

• Product Name: 5-(3-Cyanophenyl)-2-methoxynicotinic acid
• CAS No: 1261945-17-8
• MF: C₁₄H₁₀N₂O₃
• MW: 254.24080324173
• MDL: MFCD18316809
• CID: 2765152
• PubChem ID: 53222614
• Update Time: 2025-06-12

5-(3-Cyanophenyl)-2-methoxynicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-CYANOPHENYL)-2-METHOXYNICOTINIC ACID
• 5-(3-Cyanophenyl)-2-methoxynicotinic acid, 95%
• MFCD18316809
• 1261945-17-8
• DTXSID10686995
• 5-(3-Cyanophenyl)-2-methoxynicotinic acid

• MDL： MFCD18316809
• Inchi： 1S/C14H10N2O3/c1-19-13-12(14(17)18)6-11(8-16-13)10-4-2-3-9(5-10)7-15/h2-6,8H,1H3,(H,17,18)
• InChI Key： ZDQSKJBAVYIYOE-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=O)O)C=C(C=N1)C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 254.06914219Da
• Monoisotopic Mass: 254.06914219Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.2Ų

Additional information on 5-(3-Cyanophenyl)-2-methoxynicotinic acid

5-(3-Cyanophenyl)-2-methoxynicotinic Acid (CAS No. 1261945-17-8): A Comprehensive Overview of Its Properties and Applications

The compound 5-(3-Cyanophenyl)-2-methoxynicotinic acid (CAS No. 1261945-17-8) is a nicotinic acid derivative with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a cyanophenyl group and a methoxynicotinic acid backbone, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery and medicinal chemistry, particularly in the development of small-molecule inhibitors and enzyme modulators.

In recent years, the demand for high-purity chemical intermediates like 5-(3-Cyanophenyl)-2-methoxynicotinic acid has surged, driven by advancements in precision medicine and targeted therapy. This compound is often explored for its potential in kinase inhibition, a hot topic in cancer research and inflammatory disease treatment. Its structural versatility allows for modifications that enhance binding affinity and selectivity, key factors in modern drug design.

The synthesis of 5-(3-Cyanophenyl)-2-methoxynicotinic acid typically involves multi-step organic reactions, including cross-coupling and ester hydrolysis. These processes are optimized for yield and purity, critical for pharmaceutical-grade applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its identity and quality, ensuring compliance with regulatory standards.

Beyond pharmaceuticals, 5-(3-Cyanophenyl)-2-methoxynicotinic acid is also studied in material science for its potential in organic electronics and catalysis. Its electron-withdrawing and electron-donating groups contribute to tunable electronic properties, making it a candidate for organic semiconductors or ligand design in transition-metal catalysis.

As the scientific community focuses on sustainable chemistry, greener synthesis routes for 5-(3-Cyanophenyl)-2-methoxynicotinic acid are under investigation. Topics like solvent-free reactions, biocatalysis, and flow chemistry are gaining traction, aligning with global trends toward environmentally friendly practices. This compound’s relevance in green chemistry highlights its adaptability to evolving industrial needs.

In summary, 5-(3-Cyanophenyl)-2-methoxynicotinic acid (CAS No. 1261945-17-8) is a multifaceted compound bridging pharmaceutical innovation and advanced materials. Its applications in drug development, catalysis, and sustainability underscore its importance in contemporary research. For researchers seeking high-quality intermediates or exploring structure-activity relationships, this compound offers a promising avenue for discovery.